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Compound of Interest

Compound Name: 2-Amino-4-(trifluoromethyl)pyridine

Cat. No.: B024480

This guide provides essential safety information, troubleshooting for experimental scenarios,
and frequently asked questions regarding the handling and use of 2-Amino-4-
(trifluoromethyl)pyridine (CAS No. 106447-97-6).

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2-Amino-4-(trifluoromethyl)pyridine?

Al: 2-Amino-4-(trifluoromethyl)pyridine is a hazardous substance with several primary
concerns. It is classified as fatal if swallowed, causes skin irritation, may cause an allergic skin
reaction, causes serious eye damage, and may cause respiratory irritation.[1] Always consult
the Safety Data Sheet (SDS) before use and handle with extreme caution.

Q2: What immediate actions should | take in case of accidental exposure?

A2: Immediate action is critical. The appropriate first aid response depends on the route of
exposure. In all cases, seek immediate medical advice.[1][2]

« If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[1][2]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs,
get medical advice.[1][3]
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e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][2] Remove
contact lenses if present and easy to do. Continue rinsing and get immediate medical
attention.[1]

 |If Swallowed: Do NOT induce vomiting.[1] Rinse the mouth with water and call a poison
center or doctor immediately.[1][2] Never give anything by mouth to an unconscious person.

[11[2]
Q3: What personal protective equipment (PPE) is mandatory when working with this chemical?
A3: Appropriate PPE is essential to ensure safety. The following should be used:[1][3]
» Hand Protection: Wear protective gloves.

o Eye/Face Protection: Use chemical safety goggles or glasses. A face shield may also be
necessary.[1]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[3][4]
Safety shoes are also recommended.[1]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1][4]

Q4: How should I properly store 2-Amino-4-(trifluoromethyl)pyridine?

A4: Store the substance in a locked, dry, cool, and well-ventilated area.[1][3] Keep the
container tightly closed when not in use. This material is hygroscopic and should be kept under
an inert gas.[1]

Q5: What materials are incompatible with this compound?

A5: Avoid contact with strong oxidizing agents.[1] Keep the substance away from heat, sparks,
and open flames.[1]

Troubleshooting Guide for Experimental Scenarios

Scenario 1: I've spilled a small amount of solid 2-Amino-4-(trifluoromethyl)pyridine on the
lab bench.
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e Immediate Action: Evacuate unnecessary personnel from the immediate area.[1] Ensure the
area is well-ventilated.

» Personal Protection: Before cleaning, ensure you are wearing the appropriate PPE, including
gloves, safety goggles, and a lab coat. If there is a risk of dust inhalation, a respirator is
necessary.[5]

o Cleanup Procedure: Do not create dust.[5] Carefully sweep or shovel the spilled solid into a
suitable, labeled container for disposal.[1][4]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the waste in an approved waste disposal plant.[1][3]
Scenario 2: | feel respiratory irritation while working with the compound.

o Immediate Action: Immediately move to fresh air and a well-ventilated space.[1][3]

o Seek Medical Attention: If symptoms like coughing or shortness of breath persist, seek
immediate medical advice.[1]

o Lab Safety Review: Before resuming work, review your experimental setup. Ensure you are
working in a properly functioning chemical fume hood.[4] Re-evaluate your PPE to ensure
you are using the correct respiratory protection for the task.

Quantitative Safety Data
Table 1: GHS Hazard Classification
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Hazard Class Category GHS Code
Acute Toxicity, Oral 2 H300
Skin Corrosion/Irritation 2 H315
Skin Sensitization 1B H317

Serious Eye Damage/Eye
o y gerEy H318
Irritation

Specific Target Organ Toxicit
? J J Y H335
(Single Exposure)

Source: SynQuest Laboratories, Inc. SDS[1]

Table 2: Hazard and Precautionary Statements
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Code

Statement

Hazard Statements

H300 Fatal if swallowed.[1]

H315 Causes skin irritation.[1]

H317 May cause an allergic skin reaction.[1]
H318 Causes serious eye damage.[1]

H335 May cause respiratory irritation.[1]

Precautionary Statements

P261 Avoid breathing dust, mist, or spray.[1]
P264 Wash skin thoroughly after handling.[1]
Do not eat, drink or smoke when using this
P270
product.[2]
280 Wear protective gloves/eye protection/face
protection.[2]
IF SWALLOWED: Immediately call a POISON
P301 + P310
CENTER or doctor.[2]
P302 + P352 IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P405

Store locked up.[1]

P501

Dispose of contents/container to an approved

waste disposal plant.[1]

Table 3: Physical and Chemical Properties
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Property Value

Physical State Solid

Appearance White / Off-white crystalline solid[2][3]
Melting Point/Range 70 - 74 °C[2]

Boiling Point/Range 221.3 °C (Predicted)[2]

Molecular Formula C6H5F3N2[1]

Molecular Weight 162.11 g/mol [2]

Visualized Protocols and Workflows

Type of Exposure

Accidental Exposure Occurs

Inhaled Skin Contact \Eye Contact Swallowed
/ Ipm/ediate Actions \ \
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Wash with plenty of soap and water. Rinse with water for 15+ minutes. DO NOT induce vomiting.
Provide artificial respiration if needed. Remove contaminated clothing. Remove contact lenses. Rinse mouth.
Follow-Up

Seek Immediate Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

Caption: First aid decision workflow for different exposure routes.
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Spill Occurs

5. Place in Labeled
Waste Container

6. Decontaminate Area

7. Dispose of Waste
(Follow regulations)
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Identified Hazards

Fatal if Swallowed m Serious Eye Damage Respiratory Irritant

fequwed Controls & PPE&

Do Not Eat/Drink/Smoke Protective Gloves Safety Goggles/Face Shield Use in Fume Hood

Safe Experimentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b024480#2-amino-4-trifluoromethyl-pyridine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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